Cas no 149530-11-0 ((3-chlorophenyl)methyl(hexyl)amine)

(3-Chlorophenyl)methyl(hexyl)amine is a secondary amine compound featuring a chlorophenyl moiety and a hexyl chain, offering versatile utility in organic synthesis and pharmaceutical intermediate applications. Its structural design combines aromatic and aliphatic components, enabling reactivity in nucleophilic substitutions and reductive amination processes. The chlorine substituent enhances electrophilic properties, facilitating further functionalization, while the hexyl group contributes to lipophilicity, making it suitable for solubility studies in nonpolar systems. This compound is characterized by its stability under standard conditions and compatibility with common reagents, ensuring reliable performance in synthetic workflows. It serves as a valuable precursor for the development of specialized amines and bioactive molecules in research and industrial settings.
(3-chlorophenyl)methyl(hexyl)amine structure
149530-11-0 structure
Product Name:(3-chlorophenyl)methyl(hexyl)amine
CAS No:149530-11-0
MF:C13H20ClN
MW:225.75760269165
CID:5209803
PubChem ID:4719482
Update Time:2025-05-21

(3-chlorophenyl)methyl(hexyl)amine Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine, 3-chloro-N-hexyl-
    • (3-chlorophenyl)methyl(hexyl)amine
    • Inchi: 1S/C13H20ClN/c1-2-3-4-5-9-15-11-12-7-6-8-13(14)10-12/h6-8,10,15H,2-5,9,11H2,1H3
    • InChI Key: DPYLXRZTWZZOCH-UHFFFAOYSA-N
    • SMILES: C1(CNCCCCCC)=CC=CC(Cl)=C1

(3-chlorophenyl)methyl(hexyl)amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-168558-0.05g
[(3-chlorophenyl)methyl](hexyl)amine
149530-11-0
0.05g
$348.0 2023-09-20
Enamine
EN300-168558-0.1g
[(3-chlorophenyl)methyl](hexyl)amine
149530-11-0
0.1g
$364.0 2023-09-20
Enamine
EN300-168558-0.25g
[(3-chlorophenyl)methyl](hexyl)amine
149530-11-0
0.25g
$381.0 2023-09-20
Enamine
EN300-168558-0.5g
[(3-chlorophenyl)methyl](hexyl)amine
149530-11-0
0.5g
$397.0 2023-09-20
Enamine
EN300-168558-1.0g
[(3-chlorophenyl)methyl](hexyl)amine
149530-11-0
1g
$0.0 2023-06-08
Enamine
EN300-168558-2.5g
[(3-chlorophenyl)methyl](hexyl)amine
149530-11-0
2.5g
$810.0 2023-09-20
Enamine
EN300-168558-5.0g
[(3-chlorophenyl)methyl](hexyl)amine
149530-11-0
5.0g
$2110.0 2023-02-17
Enamine
EN300-168558-10.0g
[(3-chlorophenyl)methyl](hexyl)amine
149530-11-0
10.0g
$3131.0 2023-02-17
Enamine
EN300-168558-1g
[(3-chlorophenyl)methyl](hexyl)amine
149530-11-0
1g
$414.0 2023-09-20
Enamine
EN300-168558-5g
[(3-chlorophenyl)methyl](hexyl)amine
149530-11-0
5g
$1199.0 2023-09-20

Additional information on (3-chlorophenyl)methyl(hexyl)amine

Chemical Profile of (3-chlorophenyl)methyl(hexyl)amine and CAS No. 149530-11-0

(3-chlorophenyl)methyl(hexyl)amine, identified by the Chemical Abstracts Service Number (CAS No.) 149530-11-0, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This amine derivative exhibits a unique structural configuration that positions it as a valuable intermediate in the development of various pharmacologically active molecules. The presence of both a chlorophenyl group and a hexyl chain imparts distinct electronic and steric properties, making this compound a subject of considerable interest in medicinal chemistry.

The compound’s molecular framework, characterized by its aromatic chlorinated ring and aliphatic side chain, contributes to its versatility in synthetic pathways. Such structural features are often exploited in the design of molecules targeting neurological and cardiovascular systems. Recent advancements in computational chemistry have enabled more precise predictions of its interaction with biological targets, enhancing the efficiency of drug discovery processes.

In the context of modern pharmaceutical research, (3-chlorophenyl)methyl(hexyl)amine has been explored for its potential in modulating enzyme activity and receptor binding. Studies indicate that derivatives of this compound may exhibit properties conducive to the treatment of conditions such as hypertension and neurodegenerative disorders. The chlorophenyl moiety, in particular, is known for its ability to engage with specific amino acid residues in proteins, thereby influencing their conformational changes.

Recent experimental investigations have highlighted the compound’s role in the synthesis of novel antihypertensive agents. By serving as a precursor, it facilitates the creation of molecules that can selectively inhibit angiotensin-converting enzyme (ACE), a key enzyme in regulating blood pressure. The hexyl group’s alkylating nature further aids in enhancing the bioavailability and metabolic stability of resultant pharmaceuticals.

The synthesis of (3-chlorophenyl)methyl(hexyl)amine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advances in catalytic methods have significantly improved the efficiency of these synthetic routes, reducing both time consumption and environmental impact. Such improvements align with global trends toward greener chemistry practices.

From a regulatory perspective, the handling and use of CAS No. 149530-11-0 must adhere to stringent safety protocols to ensure worker protection and environmental safety. While not classified as a hazardous material under current regulations, proper storage conditions and handling procedures are essential to prevent degradation or unintended reactions.

The compound’s potential applications extend beyond cardiovascular therapeutics into other areas such as antiviral research. Its structural motif has been hypothesized to interfere with viral protease enzymes, offering a novel approach to combat emerging infectious diseases. Ongoing research in this domain is exploring its efficacy against various strains through structural analog studies.

In conclusion, (3-chlorophenyl)methyl(hexyl)amine stands as a testament to the ingenuity inherent in medicinal chemistry. Its unique structural attributes make it a cornerstone in the synthesis of next-generation therapeutics. As research progresses, further elucidation of its pharmacological profile will undoubtedly expand its utility across multiple therapeutic landscapes.

Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd